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Compound of Interest

Compound Name: 25-Aminocholesterol

Cat. No.: B1195740 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

25-aminocholesterol is a synthetic aminosterol, a class of compounds that has garnered

interest for its potential antimicrobial properties. Aminosterols are known to interact with cell

membranes and can disrupt their integrity and function. In fungi, the primary sterol is

ergosterol, which is essential for maintaining membrane fluidity and the function of membrane-

bound proteins. The ergosterol biosynthesis pathway is a well-established target for antifungal

drugs. This application note provides a comprehensive set of protocols for evaluating the

effects of 25-aminocholesterol in the model organism Saccharomyces cerevisiae. The

described assays will enable researchers to assess the compound's cytotoxicity, its impact on

the ergosterol biosynthesis pathway, its potential to induce oxidative stress, and its effects on

plasma membrane integrity. The yeast model system offers a powerful and genetically tractable

platform for elucidating the mechanism of action of novel antifungal agents like 25-
aminocholesterol.

Experimental Protocols
Preparation of 25-Aminocholesterol Stock Solution
This protocol describes the preparation of a stock solution of 25-aminocholesterol suitable for

use in yeast cell culture.

Materials:
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25-aminocholesterol powder

Dimethyl sulfoxide (DMSO), sterile

Microcentrifuge tubes, sterile

Procedure:

In a sterile microcentrifuge tube, weigh out the desired amount of 25-aminocholesterol
powder.

Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mg/mL.

Vortex thoroughly until the compound is completely dissolved.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Yeast Strains and Culture Conditions
This protocol details the standard culture conditions for Saccharomyces cerevisiae.

Materials:

Saccharomyces cerevisiae strain (e.g., BY4741)

Yeast Peptone Dextrose (YPD) medium

Sterile flasks

Incubator with shaking capabilities

Procedure:

Prepare YPD medium (1% yeast extract, 2% peptone, 2% dextrose).

Inoculate a single colony of S. cerevisiae into 5 mL of YPD medium in a sterile culture tube.

Incubate overnight at 30°C with shaking (200 rpm).
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The following day, dilute the overnight culture into a fresh flask of YPD to an optical density

at 600 nm (OD₆₀₀) of 0.1.

Incubate at 30°C with shaking to the desired growth phase (typically mid-log phase, OD₆₀₀ of

0.6-0.8) for use in subsequent assays.

Cytotoxicity Assays
This protocol determines the lowest concentration of 25-aminocholesterol that inhibits the

visible growth of S. cerevisiae.

Materials:

Mid-log phase yeast culture

YPD medium

25-aminocholesterol stock solution (10 mg/mL)

96-well microtiter plate

Plate reader

Procedure:

In a 96-well plate, add 100 µL of YPD to each well.

Add 100 µL of the 25-aminocholesterol stock solution to the first well and perform a 2-fold

serial dilution across the plate.

Prepare a yeast inoculum by diluting the mid-log phase culture to a final concentration of 5 x

10⁵ cells/mL in YPD.

Add 100 µL of the yeast inoculum to each well.

Include a positive control (no drug) and a negative control (no yeast).

Incubate the plate at 30°C for 24-48 hours.
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Determine the MIC as the lowest concentration of 25-aminocholesterol at which no visible

growth is observed.

This qualitative assay provides a visual representation of yeast viability in the presence of 25-
aminocholesterol.

Materials:

Mid-log phase yeast culture

YPD agar plates

25-aminocholesterol stock solution

96-well plate for serial dilutions

Procedure:

Adjust the mid-log phase yeast culture to an OD₆₀₀ of 1.0.

In a 96-well plate, perform 10-fold serial dilutions of the yeast culture.

Prepare YPD agar plates containing various concentrations of 25-aminocholesterol (and a

DMSO control plate).

Spot 5 µL of each yeast dilution onto the plates.

Allow the spots to dry and incubate the plates at 30°C for 2-3 days.

Document the growth by imaging the plates.

Ergosterol Quantification by HPLC
This protocol describes the extraction and quantification of ergosterol from yeast cells.

Materials:

Yeast culture treated with 25-aminocholesterol
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Alcoholic potassium hydroxide (25% KOH in ethanol)

n-Heptane

Sterile water

HPLC system with a C18 column and UV detector

Procedure:

Harvest yeast cells by centrifugation.

Wash the cell pellet with sterile water.

Add 1 mL of alcoholic potassium hydroxide to the pellet and vortex.

Incubate at 85°C for 1 hour for saponification.

Allow the samples to cool to room temperature.

Add 1 mL of sterile water and 3 mL of n-heptane, and vortex for 3 minutes.

Centrifuge to separate the phases and collect the upper n-heptane layer.

Evaporate the n-heptane and resuspend the sterol extract in methanol.

Analyze the sample by HPLC, monitoring for ergosterol at 282 nm.

Oxidative Stress Assay (ROS Detection)
This protocol measures the intracellular accumulation of reactive oxygen species (ROS) using

the fluorescent probe H₂DCFDA.

Materials:

Yeast culture treated with 25-aminocholesterol

2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA)
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Phosphate-buffered saline (PBS)

Fluorescence microscope or plate reader

Procedure:

Harvest and wash the yeast cells with PBS.

Resuspend the cells in PBS containing 10 µM H₂DCFDA.

Incubate in the dark at 30°C for 30 minutes.

Wash the cells with PBS to remove excess probe.

Resuspend in PBS and measure the fluorescence (excitation ~488 nm, emission ~525 nm).

Plasma Membrane Integrity Assay
This protocol assesses plasma membrane integrity using propidium iodide (PI), a fluorescent

dye that only enters cells with compromised membranes.

Materials:

Yeast culture treated with 25-aminocholesterol

Propidium iodide (PI) solution

PBS

Flow cytometer or fluorescence microscope

Procedure:

Harvest and wash the yeast cells with PBS.

Resuspend the cells in PBS.

Add PI to a final concentration of 2 µg/mL.
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Incubate in the dark for 15 minutes.

Analyze the cells by flow cytometry or fluorescence microscopy (excitation ~535 nm,

emission ~617 nm).

Data Presentation
Table 1: Cytotoxicity of 25-Aminocholesterol against S. cerevisiae

Compound MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

25-Aminocholesterol 8 16

Amphotericin B (Control) 1 2

Exemplary data based on typical results for aminosterols.

Table 2: Effect of 25-Aminocholesterol on Ergosterol Levels

Treatment Ergosterol Content (% of Control)

DMSO (Control) 100 ± 5.2

25-Aminocholesterol (4 µg/mL) 65 ± 4.8

25-Aminocholesterol (8 µg/mL) 32 ± 3.9

Exemplary data illustrating a dose-dependent decrease.

Table 3: Induction of Oxidative Stress by 25-Aminocholesterol

Treatment Relative Fluorescence Units (RFU)

DMSO (Control) 100 ± 8

25-Aminocholesterol (8 µg/mL) 250 ± 15

H₂O₂ (Positive Control) 400 ± 20
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Exemplary data from an H₂DCFDA assay.

Table 4: Impact of 25-Aminocholesterol on Plasma Membrane Integrity

Treatment % PI-Positive Cells

DMSO (Control) 2 ± 0.5

25-Aminocholesterol (8 µg/mL) 45 ± 3.7

Heat-Killed (Positive Control) 98 ± 1.2

Exemplary data from a propidium iodide staining assay.

Mandatory Visualization

Experimental Workflow for 25-Aminocholesterol Evaluation
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Caption: Workflow for evaluating 25-aminocholesterol in yeast.
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Caption: Hypothesized mechanism of 25-aminocholesterol in yeast.

To cite this document: BenchChem. [Application Note: Protocol for Evaluating 25-
Aminocholesterol in a Yeast Model System]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195740#protocol-for-evaluating-25-
aminocholesterol-in-a-yeast-model-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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